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Compound of Interest

4-(Diphenylhydroxymethyl)benzoic
Compound Name: o
aci

Cat. No.: B051643

Essential Safety and Handling Guide for 4-
(Diphenylhydroxymethyl)benzoic Acid

This guide provides immediate and essential safety protocols for handling 4-
(Diphenylhydroxymethyl)benzoic acid in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures and
proper disposal.

Hazard Identification and GHS Classification

4-(Diphenylhydroxymethyl)benzoic acid (CAS No: 19672-49-2) is a chemical that requires
careful handling due to its potential health effects.[1] According to the Global Harmonized
System (GHS) of Classification and Labelling of Chemicals, this substance is classified as
follows:

 Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense to minimize exposure and ensure
personal safety. A risk assessment should be conducted to determine the specific PPE required
for the tasks being performed.[3] Below is a summary of the recommended PPE for handling 4-
(Diphenylhydroxymethyl)benzoic acid, which is a solid in powder form.

PPE Category Recommended Equipment

Safety glasses with side-shields are the
minimum requirement.[4] For tasks with a higher
) risk of splashing or dust generation, chemical
Eye and Face Protection .
safety goggles and a face shield should be
worn.[4][5][6] Eye protection must be marked

with "Z87" to signify ANSI Z87.1 compliance.[4]

Chemical-resistant gloves, such as nitrile
gloves, are essential to prevent skin contact.[5]
) [6] For prolonged or heavy handling, consider
Hand Protection ) )
double-gloving or using heavy-duty gloves.[4]
Gloves should be inspected before use and

removed immediately if contaminated.[4]

When handling the powder outside of a fume

hood or in areas with inadequate ventilation, a
Respiratory Protection NIOSH/MSHA-approved respirator is necessary

to prevent inhalation of dust.[7] A dust mask of

type N95 (US) or equivalent is recommended.[5]

Alab coat must be worn to protect clothing and

skin from splashes and spills.[5][6] For larger
Body Protection quantities or tasks with a significant risk of

contamination, a chemical-resistant apron or

coveralls may be appropriate.

Closed-toe shoes are mandatory in a laboratory
Footwear setting to protect against spills and falling
objects.[3]
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Operational Handling Plan

Adherence to standard operating procedures is critical for the safe handling of 4-
(Diphenylhydroxymethyl)benzoic acid.

Engineering Controls:
o Work in a well-ventilated area.[1][7]

» Whenever possible, handle the chemical in a fume hood, especially when weighing or
transferring the powder, to minimize inhalation exposure.

Safe Work Practices:

Avoid all personal contact, including inhalation of dust.[8]
e Do not eat, drink, or smoke in the handling area.[8]

o Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place.[1][7]

e Avoid contact with strong oxidizing agents, as they are incompatible materials.[7]
Emergency Procedures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][7]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[1][7][9]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek medical attention if you feel unwell.[1][7]
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 Ingestion: Clean the mouth with water and seek medical attention.[7][9]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Waste Collection: Collect waste material in a suitable, labeled container for disposal.[7][8] Do
not let this chemical enter the environment.[7]

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[1][7] Chemical waste generators
must consult with their institution's environmental health and safety department to ensure
complete and accurate classification and disposal procedures.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 4-(Diphenylhydroxymethyl)benzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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